
Comparative study of different geotextile brands
using ASTM D5261

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D5261

Cat. No.: B11183713 Get Quote

A Comparative Analysis of Geotextile Brands Based on ASTM D5261

A detailed comparison of nonwoven geotextile products from leading brands, focusing on their

mass per unit area as determined by the ASTM D5261 standard. This guide provides

researchers, scientists, and drug development professionals with essential data for material

selection and evaluation.

The mass per unit area of a geotextile is a critical index property that influences its mechanical

and hydraulic performance.[1][2][3] This parameter, determined by the ASTM D5261 standard

test method, is essential for quality control and ensuring that the material meets the specified

requirements for applications such as separation, filtration, and protection.[1][2][3] This guide

offers a comparative study of various nonwoven geotextile products from prominent brands,

presenting their mass per unit area based on publicly available product data sheets.

Comparative Data of Geotextile Brands
The following table summarizes the mass per unit area for a selection of nonwoven geotextile

products from TenCate Mirafi, SKAPS, and Propex. These values are reported as minimum

average roll values (MARV) or typical values, as specified by the manufacturers, and are all

determined in accordance with ASTM D5261.
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Brand
Product
Series/Model

Mass per Unit Area
(oz/yd²)

Mass per Unit Area
(g/m²)

TenCate Mirafi S600 6 203

S800 8 271

S1000 10 339

S1200 12 407

S1600 16 542

135N - -

180NC 7.5 254

SKAPS GE140 4.0 135

GE160 6.0 203

GE170 7.0 237

GE180 8.0 271

GE110 10.0 339

GE112 12.0 407

GE114 14.0 475

GE116 16.0 542

GT-135 3.5 119

GT142 4.5 152.55

Propex GEOTEX® 1701 16.0 542

GEOTEX® 801 - -

GEOTEX 311 - -

Note: Some product data sheets for Propex GEOTEX® 801 and GEOTEX 311 did not explicitly

state the mass per unit area, hence they are marked as "-". All data is sourced from

manufacturer product data sheets.[4][5][6][7][8][9][10][11][12][13]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://www.getsco.net/uploads/7/2/2/6/7226466/pds_s0817.pdf
http://www.getsco.net/uploads/7/2/2/6/7226466/mirafi_s-series_pds.pdf
https://ind-fab.com/wp-content/data-sheets/1%20-%20GEOSYNTHETICS/1%20-%20GEOTEXTILE/2%20-%20NON-WOVEN/1%20-%20CIVIL%20NON-WOVENS/1%20-%20PROPEX/GEOTEX%201701%20PDS.pdf
http://www.espgeosynthetics.com/products/nonwoven/environmental/product-chart/
https://www.weedbarrier.com/_pdfs/2013/September%202013/SKAPS%20GT-135.pdf
https://www.usfabricsinc.com/products/skaps-gt142/
https://shop.kuhlman-corp.com/propex-geotex-311-non-woven-geotextile-9-w-x-360-l-roll/p3205/
https://www.geosynthetics.com/wp-content/uploads/GEOTEX-801-8OZ-12.5-X-360%7F-500SY.pdf
https://skaps.com/products/geotextile-resources/skaps-gt142/
https://www.geoygeo.com/wp-content/uploads/2021/06/Mirafi-Series-N-Ficha-Tecnica.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11183713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: ASTM D5261
The ASTM D5261 test method is the standard procedure for determining the mass per unit

area of geotextiles.[1][2][3] This method serves as a crucial quality control measure to ensure

that the delivered material conforms to the specified mass per unit area.[1][2][3]

Summary of Test Method
The fundamental principle of ASTM D5261 involves weighing precisely sized test specimens of

the geotextile.[2] These specimens are cut from various locations across the full width of a

laboratory sample to ensure representativeness. The mass of each specimen is then divided by

its known area to calculate the mass per unit area. The final reported value is the average of

these individual calculations.[2]

Detailed Methodology
Apparatus: A calibrated balance with an accuracy of 0.01 g is required.[2]

Sampling: A lot sample is taken according to ASTM D4354. From this, a laboratory sample is

obtained, which should be representative of the entire roll.

Test Specimens: A minimum of five test specimens are cut from the laboratory sample.

These specimens should not be taken from within one-tenth of the geotextile's width from the

selvage. Each specimen must have a minimum area of 100 cm² (15.5 in²).

Conditioning: The specimens are conditioned in a standard atmosphere for testing

geotextiles, which is defined as a relative humidity of 65 ± 5% and a temperature of 21 ± 2°C

(70 ± 4°F).[2]

Procedure:

Each conditioned specimen is weighed individually on the calibrated balance to the

nearest 0.01 g.[2]

The area of each specimen is known from the cutting process.

Calculation: The mass per unit area for each specimen is calculated using the following

formula:
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m = (M / A) * k

Where:

m = mass per unit area

M = mass of the specimen

A = area of the specimen

k = a conversion factor to the desired units (e.g., g/m² or oz/yd²)

Reporting: The report includes the average mass per unit area and the standard deviation,

along with details about the geotextile tested, the sampling method, and the number of

specimens.[2]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow of the ASTM D5261 test method.
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Caption: Workflow for ASTM D5261 Mass per Unit Area Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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